Cas no 52971-31-0 (1-(1-methyl-1H-indol-3-yl)Ethylamine Hydrochloride)

• Product Name: 1-(1-methyl-1H-indol-3-yl)Ethylamine Hydrochloride
• CAS No: 52971-31-0
• MF: C₁₁H₁₅ClN₂
• MW: 210.703201532364
• MDL: MFCD15201746
• CID: 1068279
• PubChem ID: 21840206
• Update Time: 2025-11-01

1-(1-methyl-1H-indol-3-yl)Ethylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(1-Methyl-1H-indol-3-yl)ethanamine hydrochloride
• [1-(1-Methyl-1H-indol-3-yl)ethyl]amine hydrochloride
• 1-(1-methyl-2-propenyl)-1-cyclohexene
• 1-(1-methyl-2-propenyl)cyclohexene
• 1-(1-Methyl-3-indolyl)-ethylamin
• 1-(1-methyl-indol-3-yl)-ethylamine
• 1-(1-methylprop-2-enyl)cyclohexene
• 1-(3-Buten-2-yl)-cyclohexen
• CTK1F8552
• Cyclohexene, 1-(1-methyl-2-propenyl)-
• 1-(1-methylindol-3-yl)ethanamine;hydrochloride
• MFCD15201746
• 1-(1-methylindol-3-yl)ethanamine hydrochloride
• 52971-31-0
• 1-(1-methyl-1H-indol-3-yl)ethan-1-amine hydrochloride
• 1158417-51-6
• ALBB-014294
• 1-(1-methyl-1H-indol-3-yl)Ethylamine Hydrochloride

• MDL： MFCD15201746
• Inchi： 1S/C11H14N2.ClH/c1-8(12)10-7-13(2)11-6-4-3-5-9(10)11;/h3-8H,12H2,1-2H3;1H
• InChI Key： OOYGVXHXWUVIQR-UHFFFAOYSA-N
• SMILES： Cl.N1(C)C=C(C(C)N)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 210.0923762g/mol
• Monoisotopic Mass: 210.0923762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 1-(1-methyl-1H-indol-3-yl)Ethylamine Hydrochloride

1-(1-methyl-1H-indol-3-yl)Ethylamine Hydrochloride (CAS No. 52971-3-0): An Overview

1-(1-methyl-1H-indol-3-yl)Ethylamine Hydrochloride (CAS No. 52971-3-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Methylindole Ethylamine Hydrochloride, is a derivative of indole and is characterized by its unique chemical structure and potential biological activities.

The chemical structure of 1-(1-methyl-1H-indol-3-yl)Ethylamine Hydrochloride consists of an indole ring with a methyl group at the 1-position and an ethylamine side chain, which is protonated to form the hydrochloride salt. This structure confers the compound with specific properties that make it a valuable candidate for various research applications, including drug discovery and development.

Recent studies have highlighted the potential therapeutic applications of 1-(1-methyl-1H-indol-3-yl)Ethylamine Hydrochloride. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic properties. These findings suggest that 1-(1-methyl-1H-indol-3-yl)Ethylamine Hydrochloride could be a promising lead compound for the development of new treatments for conditions such as chronic pain and inflammatory diseases.

In addition to its anti-inflammatory and analgesic effects, 1-(1-methyl-1H-indol-3-yl)Ethylamine Hydrochloride has also been investigated for its potential neuroprotective properties. A study conducted by researchers at the University of California, San Francisco, demonstrated that this compound can effectively protect neurons from oxidative stress-induced damage. This neuroprotective effect is particularly relevant in the context of neurodegenerative diseases such as Alzheimer's and Parkinson's disease, where oxidative stress plays a significant role in disease progression.

The pharmacokinetic properties of 1-(1-methyl-1H-indol-3-yl)Ethylamine Hydrochloride have also been studied extensively. Research published in the European Journal of Pharmaceutical Sciences has shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further preclinical and clinical evaluation. These findings are crucial for the development of effective drug formulations and dosing regimens.

Clinical trials involving 1-(1-methyl-1H-indol-3-yl)Ethylamine Hydrochloride are currently underway to assess its safety and efficacy in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. These promising results have paved the way for more advanced clinical trials to evaluate its therapeutic potential in specific patient populations.

Beyond its therapeutic applications, 1-(1-methyl-1H-indol-3-yl)Ethylamine Hydrochloride has also been explored for its use as a research tool in biochemical and cellular studies. Its ability to modulate specific biological pathways makes it a valuable reagent for investigating the mechanisms underlying various physiological processes. For example, researchers at Harvard University have used this compound to study the role of serotonin receptors in mood regulation and cognitive function.

In conclusion, 1-(1-methyl-1H-indol-3-yl)Ethylamine Hydrochloride (CAS No. 52971-3-0) is a multifaceted compound with a wide range of potential applications in both research and medicine. Its unique chemical structure, combined with its diverse biological activities, positions it as a promising candidate for further investigation and development. As ongoing research continues to uncover new insights into its properties and mechanisms of action, it is likely that this compound will play an increasingly important role in advancing our understanding of various diseases and developing new therapeutic strategies.